Cas no 848870-21-3 (2-(3,4-dimethylbenzenesulfonyl)-2-3-(morpholin-4-yl)quinoxalin-2-ylacetonitrile)

• Product Name: 2-(3,4-dimethylbenzenesulfonyl)-2-3-(morpholin-4-yl)quinoxalin-2-ylacetonitrile
• CAS No: 848870-21-3
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 5438638
• Update Time: 2025-06-29

2-(3,4-dimethylbenzenesulfonyl)-2-3-(morpholin-4-yl)quinoxalin-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)sulfonyl-2-(3-morpholin-4-ylquinoxalin-2-yl)acetonitrile
• 2-(3,4-dimethylbenzenesulfonyl)-2-3-(morpholin-4-yl)quinoxalin-2-ylacetonitrile

• Inchi： 1S/C22H22N4O3S/c1-15-7-8-17(13-16(15)2)30(27,28)20(14-23)21-22(26-9-11-29-12-10-26)25-19-6-4-3-5-18(19)24-21/h3-8,13,20H,9-12H2,1-2H3
• InChI Key： RSKHOWSJOYRMMZ-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C1=CC=C(C)C(C)=C1)(=O)=O)C1=C(N2CCOCC2)N=C2C(=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-(3,4-dimethylbenzenesulfonyl)-2-3-(morpholin-4-yl)quinoxalin-2-ylacetonitrile

Compound CAS No 848870-21-3: 2-(3,4-Dimethylbenzenesulfonyl)-2-3-(Morpholin-4-yl)Quinoxalin-2-Ylacetonitrile

The compound with CAS No 848870-21-3, known as 2-(3,4-Dimethylbenzenesulfonyl)-2-3-(Morpholin-4-yl)Quinoxalin-2-Ylacetonitrile, is a complex organic molecule with a diverse range of potential applications in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines several functional groups that contribute to its versatile properties.

The molecule's structure includes a quinoxaline core, which is a bicyclic aromatic system known for its stability and ability to act as a platform for further functionalization. Attached to this core is a morpholinyl group, which introduces nitrogen into the structure and can influence the compound's solubility and reactivity. Additionally, the presence of a sulfonyl group derived from 3,4-dimethylbenzene enhances the compound's electronic properties and may play a role in its interactions with other molecules.

Recent studies have highlighted the potential of such compounds in various fields. For instance, the quinoxaline moiety has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronic materials. The morpholinyl group, on the other hand, has been implicated in drug design due to its ability to form hydrogen bonds and interact with biological systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic methods has enabled researchers to achieve high yields and selectivity in its preparation. Furthermore, computational studies have provided insights into the compound's electronic structure and reactivity, aiding in the design of more efficient synthetic routes.

The application of this compound extends beyond traditional chemical synthesis. Its unique combination of functional groups makes it a promising candidate for use in drug delivery systems, where it could serve as a carrier or stabilizing agent. Additionally, preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes or receptors, opening up avenues for further research in medicinal chemistry.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on identifying factors that influence the stability of similar molecules under various environmental conditions. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No 848870-21-3 represents a significant advancement in organic synthesis due to its complex structure and diverse functional groups. Its potential applications span multiple disciplines, from materials science to pharmacology, making it an area of active research interest. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.